Cas no 159691-43-7 (Benzoic acid,4-(2-formylbutyl)-, ethyl ester)
159691-43-7 structure
Product Name:Benzoic acid,4-(2-formylbutyl)-, ethyl ester
CAS No:159691-43-7
MF:C14H18O3
MW:234.290924549103
CID:109305
PubChem ID:45116534
Update Time:2025-04-18
Benzoic acid,4-(2-formylbutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2-formylbutyl)-, ethyl ester
- Benzoic acid, 4-(2-formylbutyl)-, ethyl ester (9CI)
- 159691-43-7
- ethyl 4-(2-formylbutyl)benzoate
- DTXSID701303311
-
- Inchi: 1S/C14H18O3/c1-3-11(10-15)9-12-5-7-13(8-6-12)14(16)17-4-2/h5-8,10-11H,3-4,9H2,1-2H3
- InChI Key: IMPTZNPZCVOIPX-UHFFFAOYSA-N
- SMILES: O=CC(CC)CC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 234.12564
- Monoisotopic Mass: 234.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 43.37
Benzoic acid,4-(2-formylbutyl)-, ethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
159691-43-7 (Benzoic acid,4-(2-formylbutyl)-, ethyl ester) Related Products
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